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Compound of Interest

Compound Name: RWJ-445167

Cat. No.: B15573226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the selectivity of RWJ-445167, a dual inhibitor

of thrombin and factor Xa, with other anticoagulants. The information presented is supported by

experimental data to assist in evaluating its potential therapeutic applications.

Executive Summary
RWJ-445167 is a potent dual inhibitor of two key enzymes in the coagulation cascade:

thrombin (Factor IIa) and Factor Xa. Experimental data indicates that RWJ-445167 exhibits a

higher affinity for thrombin compared to Factor Xa. This guide will delve into the quantitative

selectivity of RWJ-445167 and compare it with other single-target and dual-target inhibitors,

providing a clear perspective on its biochemical profile.

Data Presentation: Selectivity of Coagulation
Inhibitors
The following table summarizes the inhibitory constants (Ki) of RWJ-445167 and other notable

anticoagulants against their primary targets, thrombin and Factor Xa. A lower Ki value indicates

a higher binding affinity and greater potency.
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Inhibitor Type
Thrombin (Ki,
nM)

Factor Xa (Ki,
nM)

Selectivity
(Factor Xa Ki /
Thrombin Ki)

RWJ-445167 Dual 4.0[1] 230[1] 57.5

Argatroban
Selective

Thrombin
16.23[2] - Not Applicable

Dabigatran
Selective

Thrombin
4.5[3] - Not Applicable

Rivaroxaban
Selective Factor

Xa
- 0.41[2] Not Applicable

EP217609 Dual 0.03-0.04 - (Indirect)
Not Directly

Comparable

Signaling Pathway: The Coagulation Cascade
The coagulation cascade is a series of enzymatic reactions that culminates in the formation of

a fibrin clot to prevent blood loss following vascular injury. This process is divided into the

intrinsic, extrinsic, and common pathways. RWJ-445167 exerts its anticoagulant effect by

inhibiting two critical enzymes in the common pathway: Factor Xa, which is responsible for the

conversion of prothrombin to thrombin, and thrombin itself, which converts fibrinogen to fibrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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